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Compound of Interest

Compound Name: Tmc-95A

Cat. No.: B1241362 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with TMC-95A, a

potent proteasome inhibitor. Adherence to these protocols is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Understanding the Hazard: TMC-95A Profile
TMC-95A is a highly potent, noncovalent, and reversible inhibitor of the 20S proteasome.[1] It

is a cyclic peptide of natural origin.[2] As a potent biological agent, TMC-95A requires stringent

handling procedures to prevent accidental exposure and ensure the integrity of experimental

outcomes. Although a specific Safety Data Sheet (SDS) for TMC-95A is not publicly available,

its classification as a potent proteasome inhibitor necessitates that it be handled with the same

precautions as other compounds in this class, such as Bortezomib and Carfilzomib.[3][4][5][6]

[7][8]

Key Biological Activities:
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Proteasome Subunit
Activity

TMC-95A IC50 Reference

Chymotrypsin-like (ChT-L) 5.4 nM [2]

Trypsin-like (T-L) 200 nM [2]

Peptidylglutamyl-peptide

hydrolyzing (PGPH) /

Caspase-like (C-L)

60 nM [2]

Personal Protective Equipment (PPE): Your First
Line of Defense
Due to the potent nature of TMC-95A, a comprehensive PPE strategy is mandatory to prevent

dermal, ocular, and respiratory exposure.

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately upon suspected

contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes and

aerosols. Standard safety

glasses are insufficient.

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the solid

compound or when there is a

risk of aerosol generation.

Minimizes the risk of inhaling

fine particles of the potent

compound.
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Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach to handling TMC-95A is critical to maintaining a safe and

controlled experimental environment.

Receiving and Storage
Inspect: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.

Transport: Use a designated, sealed, and clearly labeled secondary container to transport

the compound to the laboratory.

Storage: Store TMC-95A in a locked, dedicated, and well-ventilated area away from

incompatible materials. The storage temperature should be as recommended by the supplier,

typically -20°C or -80°C for long-term stability.

Preparation of Stock Solutions
All handling of solid TMC-95A and preparation of stock solutions must be performed in a

certified chemical fume hood or a biological safety cabinet.

Pre-weighing: If possible, order the compound in pre-weighed amounts to avoid handling the

solid.

Weighing: If weighing is necessary, do so on a dedicated analytical balance inside a fume

hood. Use disposable weigh boats.

Solubilization: Slowly add the desired solvent (e.g., DMSO) to the solid TMC-95A to

minimize aerosolization.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Storage: Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Experimental Use
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When diluting stock solutions or adding TMC-95A to experimental assays, always work

within a fume hood or biological safety cabinet.

Use dedicated, clearly labeled equipment (pipettes, tubes, etc.) for handling TMC-95A.

After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol), followed by a suitable laboratory detergent.

Disposal Plan: Managing Contaminated Waste
Proper segregation and disposal of waste contaminated with TMC-95A are crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with TMC-95A (e.g.,

gloves, weigh boats, pipette tips, tubes) must be collected in a dedicated, clearly labeled

hazardous waste container for solids.[9]

Liquid Waste: All solutions containing TMC-95A, including unused stock solutions and

experimental media, must be collected in a designated, leak-proof hazardous waste

container for liquids.[9] Do not dispose of TMC-95A down the drain.

Sharps: Needles, syringes, and other sharps contaminated with TMC-95A must be disposed

of in a designated sharps container for hazardous chemical waste.

Decontamination: All non-disposable labware that has come into contact with TMC-95A must

be decontaminated. This can be achieved by soaking in a solution that will degrade the

compound (if known) or by thorough washing with a suitable solvent and detergent.

Waste Pickup: Follow your institution's guidelines for the pickup and disposal of hazardous

chemical waste. Ensure all waste containers are properly labeled with the contents and

associated hazards.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush the eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to handle it, wear

appropriate PPE and contain the spill with an

absorbent material. For large spills, or if you are

not trained, evacuate the area, secure it, and

contact your institution's Environmental Health

and Safety (EHS) department immediately.

Experimental Protocols and Visualizations
To ensure procedural clarity and consistency, the following diagrams illustrate key workflows for

handling TMC-95A.
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TMC-95A Handling Workflow
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TMC-95A Handling Workflow
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TMC-95A Spill Response Plan
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TMC-95A Spill Response Plan

By adhering to these rigorous safety and handling protocols, you can mitigate the risks

associated with this potent compound and ensure a safe and productive research environment.
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Always consult your institution's specific safety guidelines and EHS department for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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